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Compound of Interest

Compound Name: Amphotericin b

Cat. No.: B1667258 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Amphotericin B is a polyene macrolide antibiotic widely used as a potent antifungal agent in

both clinical settings and laboratory research. Its primary application in the lab is to prevent or

eliminate fungal and yeast contamination in cell cultures. Due to its poor solubility in aqueous

solutions at neutral pH, proper preparation of a concentrated stock solution is critical for its

effective use. This document provides detailed protocols for the preparation, storage, and

application of Amphotericin B stock solutions for routine laboratory use.

Amphotericin B functions by binding to ergosterol, a major component of fungal cell

membranes. This binding alters the membrane's permeability, leading to the leakage of

intracellular components and ultimately cell death. While highly effective against fungi, it is

inactive against bacteria, rickettsia, and viruses.

Data Presentation: Solubility and Stability
The following table summarizes the key quantitative data for the preparation and storage of

Amphotericin B stock solutions.
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Parameter Solvent Concentration
Storage
Temperature

Stability &
Notes

Solubility

Dimethyl

sulfoxide

(DMSO)

30–40 mg/mL[1]

[2]
N/A

Yields a hazy

solution.[1]

Dimethylformami

de (DMF)
2–4 mg/mL[1][2] N/A

Water (pH 2 or

11)
Soluble[1][2] N/A

Not suitable for

most cell culture

applications.

Water (neutral

pH)
Insoluble[1][2] N/A

Stock Solution DMSO 2.5 mg/mL[1]
-20°C (long-

term)[3]

Recommended

for cell culture

use. Filter-

sterilize after

preparation.[1]

Can undergo 2-3

freeze-thaw

cycles.[4]

Sterile Water

(with

deoxycholate)

2.5 mg/mL[2] 2-8°C

Yields a slightly

hazy yellow

solution.[2]

Stable for 2-3

weeks.[3]

Sterile Water

(liposomal)
4 mg/mL[5][6] 2-8°C

Stable for up to 7

days, protected

from light.[5]

Working

Concentration

Cell Culture

Medium

2.5 mg/L (2.5

µg/mL)[1][3]
37°C

For routine

prevention of

contamination.[1]

[3]
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Cell Culture

Medium

5–10 mg/L (5-10

µg/mL)[1][2]
37°C

For treating

existing

contamination for

2-3 subcultures.

[1][2][3]

In-Culture

Stability

Cell Culture

Medium
N/A 37°C

Remains active

for up to 3 days.

[1][2][3]

Experimental Protocols
Protocol 1: Preparation of Amphotericin B Stock
Solution in DMSO
This protocol is suitable for preparing a concentrated stock solution for use in cell culture.

Materials:

Amphotericin B powder (crystalline solid)

Dimethyl sulfoxide (DMSO), sterile

Sterile, light-protecting microcentrifuge tubes or vials

Sterile syringe filters (0.22 µm)

Procedure:

In a sterile environment (e.g., a laminar flow hood), weigh out the desired amount of

Amphotericin B powder.

Add sterile DMSO to achieve a final concentration of 2.5 mg/mL. For example, to 2.5 mg of

Amphotericin B, add 1 mL of DMSO.

Vortex the solution until the Amphotericin B is dissolved. The solution may appear hazy.[1]
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Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile, light-

protecting tube.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[4]

Store the aliquots at -20°C for long-term use.

Protocol 2: Reconstitution of Solubilized Amphotericin B
(with Deoxycholate)
Some commercially available Amphotericin B formulations include sodium deoxycholate as a

solubilizing agent and can be reconstituted in sterile water.

Materials:

Amphotericin B with sodium deoxycholate powder

Sterile, deionized water

Sterile, light-protecting tubes or vials

Procedure:

Reconstitute the Amphotericin B powder with sterile, deionized water to the concentration

specified by the manufacturer (e.g., 2.5 mg/mL).[2]

Mix gently to dissolve. The resulting solution will be a slightly hazy, yellow suspension.[2]

This solution does not typically require filter sterilization.[2]

Store the reconstituted solution at 2-8°C for 2-3 weeks or freeze at -20°C for longer-term

storage.[3] Protect from light.

Visualizations
Experimental Workflow for DMSO-based Stock Solution
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Caption: Workflow for preparing a sterile Amphotericin B stock solution in DMSO.
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Decision Tree for Solvent Selection

Start: Need Amphotericin B Solution

Is the Amphotericin B
 a solubilized formulation
(e.g., with deoxycholate)?

Yes

 

No

 

Reconstitute in Sterile Water Dissolve in DMSO

Click to download full resolution via product page

Caption: Decision-making process for selecting the appropriate solvent for Amphotericin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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